Cas no 2416218-02-3 (benzyl (1S,4S)-2,5-diazabicyclo2.2.1heptane-2-carboxylate hydrochloride)

• Product Name: benzyl (1S,4S)-2,5-diazabicyclo2.2.1heptane-2-carboxylate hydrochloride
• CAS No: 2416218-02-3
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• MDL: MFCD32668209
• CID: 5675532
• PubChem ID: 76853710
• Update Time: 2025-05-21

benzyl (1S,4S)-2,5-diazabicyclo2.2.1heptane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• benzyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
• (1s,4s)-2,5-diaza-bicyclo[2.2.1]heptane-2-carboxylic acid benzyl ester hydrochloride
• BENZYL (1S,4S)-2,5-DIAZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE HYDROCHLORIDE
• EN300-26632318
• 2416218-02-3
• benzyl (1S,4S)-2,5-diazabicyclo2.2.1heptane-2-carboxylate hydrochloride

• MDL： MFCD32668209
• Inchi： 1S/C13H16N2O2.ClH/c16-13(15-8-11-6-12(15)7-14-11)17-9-10-4-2-1-3-5-10;/h1-5,11-12,14H,6-9H2;1H/t11-,12-;/m0./s1
• InChI Key： GEDRHVIXZJGOCZ-FXMYHANSSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N1C[C@@H]2C[C@H]1CN2)=O

Computed Properties

• Exact Mass: 268.0978555g/mol
• Monoisotopic Mass: 268.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl (1S,4S)-2,5-diazabicyclo2.2.1heptane-2-carboxylate hydrochloride

Benzyl (1S,4S)-2,5-Diazabicyclo[2.2.1]Heptane-2-Carboxylate Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2416218-02-3, commonly referred to as benzyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug delivery systems and enzyme inhibition studies. The benzyl group attached to the bicyclic structure plays a crucial role in modulating the compound's solubility and bioavailability, making it a promising candidate for various biomedical applications.

Recent studies have highlighted the importance of diazabicyclo[2.2.1]heptane frameworks in medicinal chemistry. These bicyclic structures are known for their stability and ability to mimic natural bioactive molecules. The stereochemistry of the compound, specifically the (1S,4S) configuration, is critical in determining its pharmacokinetic properties and interactions with biological targets. Researchers have demonstrated that this stereochemistry enhances the compound's ability to bind to specific enzymes, making it a valuable tool in enzyme inhibition assays.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability under physiological conditions. The benzyl carboxylate group not only contributes to the molecule's structural integrity but also serves as a potential site for further functionalization. This feature allows chemists to explore various modifications, such as the addition of targeting ligands or bioactive moieties, which could expand its therapeutic applications.

Emerging research has focused on the use of benzyl (1S,4S)-diazabicyclo[2.2.1]heptane-2-carboxylate hydrochloride in drug delivery systems. Its unique structure enables it to act as a carrier for poorly soluble drugs, enhancing their bioavailability and reducing systemic toxicity. Additionally, the compound has shown potential as a prodrug component, where it can be cleaved by specific enzymes to release active therapeutic agents at targeted sites within the body.

In terms of enzymatic studies, this compound has been utilized as a substrate for various proteases and hydrolases. Its resistance to non-specific cleavage while being selectively degraded by specific enzymes makes it an ideal tool for studying enzyme specificity and catalytic mechanisms. Furthermore, its stereochemical properties have been exploited in enantioselective synthesis strategies, providing a platform for the development of chiral building blocks in organic synthesis.

Recent advancements in computational chemistry have also shed light on the electronic properties of benzyl (1S,4S)-diazabicyclo[2.2.1]heptane-2-carboxylate hydrochloride. Quantum mechanical studies have revealed that the bicyclic framework exhibits favorable electronic transitions, which could be harnessed in optoelectronic materials or sensors. These findings underscore the versatility of this compound across multiple disciplines within chemistry and materials science.

Looking ahead, the continued exploration of benzyl (1S,4S)-diazabicyclo[2.2.1]heptane-2-carboxylate hydrochloride is expected to yield further insights into its potential applications in biotechnology and medicine. Its unique combination of structural rigidity, stereochemical control, and functional versatility positions it as a valuable asset in both academic research and industrial development.